Cas no 2228391-64-6 (3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine)

• Product Name: 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine
• CAS No: 2228391-64-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6019379
• PubChem ID: 165784467
• Update Time: 2025-06-09

3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine
• EN300-1770411
• 2228391-64-6

• Inchi： 1S/C13H17NO3/c1-9(3-4-14)10-7-11(15-2)13-12(8-10)16-5-6-17-13/h7-8H,1,3-6,14H2,2H3
• InChI Key： ZHXIBFSJMDBFKC-UHFFFAOYSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)C(=C)CCN)OC

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.7Ų

Additional information on 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine

3-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine (CAS No. 2228391-64-6): A Comprehensive Overview

3-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine (CAS No. 2228391-64-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The chemical structure of 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine is notable for its combination of a methoxy-substituted 1,4-benzodioxin ring and a butenylamine moiety. The 1,4-benzodioxin ring is a common scaffold in many bioactive compounds due to its ability to modulate various biological processes. The presence of the methoxy group enhances the lipophilicity and stability of the molecule, while the butenylamine group contributes to its reactivity and potential for forming hydrogen bonds with biological targets.

Recent research has focused on the pharmacological properties of 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine. Studies have shown that this compound exhibits significant activity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific kinases and the induction of apoptosis in cancer cells. This makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)but-3-en-1-amine may have therapeutic potential in treating these conditions.

The synthesis of 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butenylamine has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 6-formylchroman with an appropriate amine derivative followed by subsequent modifications to introduce the desired functional groups. These synthetic routes are crucial for ensuring the availability of high-quality material for further research and development.

The pharmacokinetic profile of 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-y l)butenylamine has also been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(8-methoxy -2 , 3 -d i h y d ro - 1 , 4 - b e n z o d i o x i n - 6 - y l ) b u t e n y l a m i n e in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

In conclusion, 3-(8-methoxy -2 , 3 -d i h y d ro - 1 , 4 - b e n z o d i o x i n - 6 - y l ) b u t e n y l a m i n e (CAS No. 2228391 -6 4 -6 ) is a multifaceted compound with significant potential in both oncology and neurology. Its unique chemical structure and promising biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.